
CAY10701: A Technical Guide to Safety,
Handling, and Experimental Application

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CAY10701

Cat. No.: B15606189 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The following guide is a comprehensive overview intended for laboratory personnel.

A specific Safety Data Sheet (SDS) for CAY10701 was not publicly available at the time of

writing. Therefore, the safety and handling information provided is based on general knowledge

of similar small molecule kinase inhibitors and data from other Cayman Chemical products.

Always consult the official product documentation and SDS when available and handle all

chemicals with appropriate caution.

Introduction
CAY10701 is identified as a c-Src kinase inhibitor, with the chemical name 6-benzoyl-3,7-

dihydro-2-(4-pentyn-1-yl)-5-phenyl-4h-pyrrolo[2,3-d]pyrimidin-4-one. The c-Src tyrosine kinase

is a non-receptor tyrosine kinase that plays a pivotal role in cell proliferation, differentiation,

survival, and migration. Dysregulation of c-Src activity has been implicated in the progression

of various cancers, making it a significant target for therapeutic intervention.[1][2] This guide

provides essential information on the safe handling of CAY10701, along with detailed

experimental protocols for its characterization as a c-Src inhibitor.

Safety and Handling
While a specific SDS for CAY10701 is not available, the following guidelines are based on best

practices for handling potent, biologically active small molecules in a laboratory setting.
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Hazard Identification
The hazards of CAY10701 have not been fully characterized. As a potent kinase inhibitor, it

should be treated as a potentially hazardous substance. Similar compounds can be harmful if

swallowed, inhaled, or absorbed through the skin, and may cause eye and skin irritation.

Personal Protective Equipment (PPE)
Standard laboratory PPE should be worn at all times when handling CAY10701. This includes:

Eye Protection: Safety glasses with side shields or goggles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A lab coat.

Storage and Handling
Storage: CAY10701 should be stored in a tightly sealed container in a cool, dry, and well-

ventilated area, away from incompatible materials.

Handling: Avoid creating dust. All handling of the solid compound should be done in a

chemical fume hood. Solutions should be prepared in a well-ventilated area. Avoid contact

with skin, eyes, and clothing. Wash hands thoroughly after handling.

First Aid Measures
If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.

In Case of Skin Contact: Immediately wash the affected area with soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

In Case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes.

Seek medical attention.

If Swallowed: Do not induce vomiting. Rinse mouth with water. Seek immediate medical

attention.
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Physical and Chemical Properties
The following table summarizes the known physical and chemical properties of CAY10701.

Property Value

Chemical Name
6-benzoyl-3,7-dihydro-2-(4-pentyn-1-yl)-5-

phenyl-4h-pyrrolo[2,3-d]pyrimidin-4-one

Molecular Formula C₂₄H₁₉N₃O₂

Molecular Weight 381.4 g/mol

Appearance Crystalline solid

Purity ≥98%

Biological Activity and Mechanism of Action
CAY10701 is a selective inhibitor of the c-Src kinase.[1] c-Src is a key node in multiple

signaling pathways that control cellular processes critical for cancer development and

progression. By inhibiting c-Src, CAY10701 is expected to modulate these downstream

pathways, leading to anti-proliferative and anti-metastatic effects in cancer cells where c-Src is

activated.[1][2]

c-Src Signaling Pathway
The following diagram illustrates a simplified c-Src signaling pathway, highlighting its role in

activating downstream effectors like Akt and Erk.
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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